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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental results for AMG 193, a clinical-
stage, first-in-class, MTA-cooperative protein arginine methyltransferase 5 (PRMT5) inhibitor.
The focus is on the reproducibility and consistency of findings from preclinical and clinical
studies, with a comparison to the alternative MTA-cooperative PRMTS5 inhibitor, MRTX1719.
This document is intended to serve as a resource for researchers and drug development
professionals evaluating the therapeutic potential of targeting PRMTS5 in MTAP-deleted
cancers.

Executive Summary

AMG 193 is an investigational oral drug that selectively targets cancer cells with a specific
genetic deletion known as MTAP (methylthioadenosine phosphorylase) deletion.[1][2] This
deletion occurs in approximately 10-15% of all human cancers.[2] Preclinical and early-phase
clinical data suggest that AMG 193 has a manageable safety profile and shows promising anti-
tumor activity in patients with various MTAP-deleted solid tumors.[2][3] This guide summarizes
the key experimental findings, compares them with a similar compound, MRTX1719, and
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discusses the current state of reproducibility for this therapeutic approach. While the available
data from different research groups on similar molecules show consistent trends, it is important
to note that most of the comprehensive data on AMG 193 has been reported by its developer,
Amgen. Independent, peer-reviewed replication studies will be crucial for definitively
establishing the reproducibility of these findings.

Mechanism of Action: MTA-Cooperative PRMT5
Inhibition

The therapeutic strategy for AMG 193 is based on the concept of synthetic lethality. In cancer
cells with MTAP deletion, the metabolite methylthioadenosine (MTA) accumulates.[2] MTAis a
partial inhibitor of PRMT5, an enzyme essential for various cellular processes.[2] AMG 193 is
designed to preferentially bind to the PRMT5-MTA complex, further inhibiting its activity. This
selective action is intended to kill cancer cells with MTAP deletion while sparing normal, healthy

cells where MTA levels are low.[1] The downstream effects of PRMT5 inhibition include DNA
damage, cell cycle arrest, and alterations in mRNA splicing.[1]
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Diagram 1: Mechanism of action of AMG 193 in MTAP-deleted cancer cells.

Preclinical Experimental Data
In Vitro Studies
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Key Findings:

o Selective Cell Killing: AMG 193 demonstrates potent and selective killing of MTAP-deleted
cancer cell lines compared to their MTAP wild-type counterparts.[1]

o Target Engagement: Treatment with AMG 193 leads to a dose-dependent decrease in
symmetric dimethylarginine (SDMA), a biomarker of PRMT5 activity, in MTAP-deleted cells.

[1]

e Cellular Effects: Inhibition of PRMT5 by AMG 193 induces DNA damage, G2/M cell cycle
arrest, and changes in alternative mRNA splicing in MTAP-deleted cells.[1]

Data Summary:

AMG 193 IC50 SDMA

Cell Line MTAP Status o o Reference
(Viability) Inhibition IC50

HCT116 Wild-Type >4 uM Not reported [1]

HCT116 Deleted ~0.1 yM ~0.01 pM [1]

MRTX1719

HCT116 Wild-Type 890 nM 653 NM [4]

HCT116 Deleted 12 nM 8 nM [4]

Experimental Protocol: Cell Viability Assay

o Cell Seeding: Cancer cell lines (both MTAP-deleted and wild-type) are seeded in 96-well
plates at a predetermined density and allowed to adhere overnight.

o Compound Treatment: Cells are treated with a serial dilution of AMG 193 or a vehicle control
for a specified period (e.g., 5-10 days).

 Viability Assessment: Cell viability is measured using a commercially available assay, such
as CellTiter-Glo®, which quantifies ATP levels as an indicator of metabolically active cells.
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o Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated by fitting the

dose-response data to a four-parameter logistic curve.

In Vivo Studies

Key Findings:

e Tumor Growth Inhibition: Oral administration of AMG 193 leads to significant, dose-

dependent tumor growth inhibition in mouse xenograft models of MTAP-deleted cancers.[1]

» Favorable Tolerability: AMG 193 is generally well-tolerated in animal models, with no

significant impact on body weight or signs of toxicity at efficacious doses.[1]

e Pharmacodynamic Effects: AMG 193 treatment reduces SDMA levels in tumor tissues,

confirming target engagement in vivo.[1]

Data Summary:

Xenograft Tumor Growth
MTAP Status Treatment L Reference
Model Inhibition (TGI)
AMG 193 (dose- Statistically
HCT116 Deleted o [1]
dependent) significant
_ No significant
HCT116 Wild-Type AMG 193 o [1]
inhibition
MRTX1719
MRTX1719
) Marked
Various Deleted (dose- ] o [4]
antitumor activity
dependent)
Various Wild-Type MRTX1719 Minimal effects [4]

Experimental Protocol: Xenograft Tumor Model

o Cell Implantation: Human cancer cells (MTAP-deleted or wild-type) are subcutaneously

injected into immunocompromised mice.
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Tumor Growth: Tumors are allowed to grow to a palpable size.

Treatment Administration: Mice are randomized into treatment and control groups. AMG 193
is administered orally at various doses and schedules.

Tumor Measurement: Tumor volume is measured regularly using calipers.

Endpoint Analysis: At the end of the study, tumors are excised for pharmacodynamic analysis
(e.g., SDMA levels).
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Diagram 2: General experimental workflow for in vivo xenograft studies.
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Clinical Trial Data (Phase I)

Key Findings:

o Safety and Tolerability: AMG 193 has demonstrated a favorable safety profile in a first-in-
human Phase | trial (NCT05094336).[2][3] The most common treatment-related adverse
events were nausea, fatigue, and vomiting.[3] Importantly, there was no clinically significant
myelosuppression, a dose-limiting toxicity for first-generation PRMTS5 inhibitors.[3]

e Pharmacokinetics: The exposure to AMG 193 increased in a dose-proportional manner.[3]

o Preliminary Efficacy: Encouraging antitumor activity has been observed across a variety of
MTAP-deleted solid tumors.[3] As of May 2024, the objective response rate was 21.4% in
efficacy-evaluable patients treated at active and tolerable doses.[3] Responses were seen in
non-small cell lung cancer, pancreatic adenocarcinoma, and biliary tract cancer.[3]

Data Summary (AMG 193 vs. MRTX1719):
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AMG 193 MRTX1719 (Phase
Parameter Reference
(NCT05094336) 1)}
) Advanced MTAP- Advanced MTAP-
Population [3][4]

deleted solid tumors

deleted solid tumors

Most Common TRAESs

Nausea, fatigue,

vomiting

Not specified in detail

[3]

Dose-Limiting Toxicity

Nausea, vomiting,
fatigue,
hypersensitivity,
hypokalemia at 2240

mg

No dose-limiting
toxicities up to 400 mg

g.d.

[3](5]

Myelosuppression

Not clinically

significant

Not a significant issue

[3](6]

Objective Response
Rate

21.4% (at active and

tolerable doses)

Partial responses in 6
of 18 patients (33%) in

an early report

[316]1[7]

Tumor Types with

Response

NSCLC, Pancreatic,
Biliary Tract, and

others

Mesothelioma,
NSCLC, Melanoma,
Gallbladder, MPNST

[3]4]

Reproducibility and Comparison with Alternatives

A direct assessment of the reproducibility of AMG 193's experimental results is challenging due
to the limited number of independent, peer-reviewed publications. The majority of the detailed
data comes from studies conducted by Amgen, the developer of AMG 193.

However, the emergence of another MTA-cooperative PRMT5 inhibitor, MRTX1719, from Mirati
Therapeutics (now part of Bristol Myers Squibb), provides an opportunity for indirect
comparison and an assessment of the consistency of the therapeutic concept.

Points of Consistency:
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e Mechanism of Action: Both AMG 193 and MRTX1719 are reported to be MTA-cooperative
PRMTS5 inhibitors, demonstrating a similar, selective mechanism of action.[1][4]

» Preclinical Selectivity: Preclinical studies for both compounds show a consistent pattern of
selective inhibition of viability and PRMT5 activity in MTAP-deleted cancer models compared
to MTAP wild-type models.[1][4]

» Clinical Safety Profile: Early clinical data for both drugs suggest a favorable safety profile,
notably the absence of significant myelosuppression that plagued earlier, non-selective
PRMTS inhibitors.[3][6]

 Clinical Activity: Both AMG 193 and MRTX1719 have demonstrated preliminary anti-tumor
activity in patients with a range of MTAP-deleted solid tumors.[3][4]

Points of Ditterence and Considerations:

e Potency: Cross-trial comparisons of IC50 values and clinical response rates should be
interpreted with caution due to differences in experimental protocols and patient populations.
However, early data suggests that both molecules are potent inhibitors of PRMTS5.

e Chemical Structure: AMG 193 and MRTX1719 have different chemical structures, which may
lead to differences in their pharmacokinetic and pharmacodynamic properties, as well as
their off-target effects.[1]

» Clinical Development: Both drugs are in early-stage clinical development, and the reported
data is from a limited number of patients.[1][8] As more data becomes available from larger,
randomized trials, a clearer picture of their comparative efficacy and safety will emerge.

Conclusion

The experimental results for AMG 193, an MTA-cooperative PRMT5 inhibitor, show a
consistent and promising preclinical and early clinical profile for the treatment of MTAP-deleted
cancers. The findings are supported by data from a similar molecule, MRTX1719, which
strengthens the rationale for this therapeutic approach.

While the consistency between the findings for these two drugs provides a degree of
confidence in the underlying scientific principles, the field would greatly benefit from
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independent replication of the key preclinical and clinical findings. Future research, including
head-to-head clinical trials and independent laboratory studies, will be essential to fully
understand the reproducibility of these results and the comparative effectiveness of different
MTA-cooperative PRMT5 inhibitors. Researchers are encouraged to critically evaluate the
available data and consider the need for independent validation in their own research and
development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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